![molecular formula C24H27O4P B103793 Bis(2,4-dimethylphenyl) 4-ethylphenyl phosphate CAS No. 17269-77-1](/img/structure/B103793.png)
Bis(2,4-dimethylphenyl) 4-ethylphenyl phosphate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Bis(2,4-dimethylphenyl) 4-ethylphenyl phosphate, also known as BDMEP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BDMEP is a type of organophosphate, which means that it contains a phosphate group and is widely used in the synthesis of various chemicals.
Mechanism of Action
Bis(2,4-dimethylphenyl) 4-ethylphenyl phosphate acts as an inhibitor of acetylcholinesterase, an enzyme that is responsible for the breakdown of the neurotransmitter acetylcholine in the nervous system. This inhibition leads to an accumulation of acetylcholine, which can result in the overstimulation of the nervous system and ultimately lead to toxicity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on the dose and duration of exposure. In animal studies, high doses of this compound have been shown to cause neurotoxicity, liver damage, and reproductive toxicity. However, the effects of low-level exposure are not well understood and require further investigation.
Advantages and Limitations for Lab Experiments
Bis(2,4-dimethylphenyl) 4-ethylphenyl phosphate has several advantages for use in laboratory experiments, including its stability and ease of synthesis. However, its potential toxicity and the need for careful handling and disposal make it a challenging compound to work with.
Future Directions
There are several potential future directions for research on Bis(2,4-dimethylphenyl) 4-ethylphenyl phosphate. One area of interest is the development of safer and more effective flame retardants and plasticizers. Another area of focus is the investigation of the potential health effects of low-level exposure to this compound, particularly in occupational settings. Additionally, further research is needed to better understand the mechanisms of toxicity and to develop effective treatments for exposure to this compound.
Synthesis Methods
The synthesis of Bis(2,4-dimethylphenyl) 4-ethylphenyl phosphate involves the reaction of 2,4-dimethylphenol and 4-ethylphenol with phosphorus oxychloride in the presence of a catalyst. The resulting product is then purified through a series of processes to obtain the final product.
Scientific Research Applications
Bis(2,4-dimethylphenyl) 4-ethylphenyl phosphate has been extensively studied for its potential applications in various fields, including the development of flame retardants, plasticizers, and lubricants. It has also been used as a stabilizer for polyvinyl chloride (PVC) and as a curing agent for epoxy resins.
properties
CAS RN |
17269-77-1 |
---|---|
Molecular Formula |
C24H27O4P |
Molecular Weight |
410.4 g/mol |
IUPAC Name |
bis(2,4-dimethylphenyl) (4-ethylphenyl) phosphate |
InChI |
InChI=1S/C24H27O4P/c1-6-21-9-11-22(12-10-21)26-29(25,27-23-13-7-17(2)15-19(23)4)28-24-14-8-18(3)16-20(24)5/h7-16H,6H2,1-5H3 |
InChI Key |
FNQDYIIDTGFIOB-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)OP(=O)(OC2=C(C=C(C=C2)C)C)OC3=C(C=C(C=C3)C)C |
Canonical SMILES |
CCC1=CC=C(C=C1)OP(=O)(OC2=C(C=C(C=C2)C)C)OC3=C(C=C(C=C3)C)C |
synonyms |
CELLULUBE220 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.